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Compound of Interest

Compound Name: Phenoxyethanol-d4

Cat. No.: B572686 Get Quote

For researchers and scientists engaged in drug development and other laboratory work, the

safe handling and disposal of chemical reagents like Phenoxyethanol-d4 are of paramount

importance. Adherence to proper disposal protocols is essential for personnel safety and

environmental protection. This guide provides a clear, step-by-step procedure for the proper

disposal of Phenoxyethanol-d4 in a laboratory setting.

Immediate Safety and Handling Precautions
Phenoxyethanol-d4, like its non-deuterated counterpart, is classified as a hazardous

substance. It is harmful if swallowed, causes serious eye damage, and may cause respiratory

irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE), including safety

goggles with side shields and chemical-resistant gloves, should be worn at all times when

handling this compound. All work should be conducted in a well-ventilated area or a chemical

fume hood.

Step-by-Step Disposal Procedure
The following procedure outlines the necessary steps for the safe disposal of

Phenoxyethanol-d4 from a laboratory setting.

Step 1: Waste Segregation

Immediately after use, all waste containing Phenoxyethanol-d4, including contaminated

consumables such as pipette tips, vials, and absorbent materials, must be segregated from
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general laboratory waste.[4] Do not mix Phenoxyethanol-d4 waste with other incompatible

chemical waste streams. It should be collected as hazardous organic waste.

Step 2: Waste Collection and Containerization

Select an Appropriate Container: Use a designated, leak-proof, and clearly labeled waste

container for the collection of Phenoxyethanol-d4 waste. The container should be made of

a material compatible with organic solvents.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Phenoxyethanol-d4". The label should also include the approximate

concentration and a list of any other solvents or chemicals mixed with the waste.

Secure Closure: Ensure the container is securely closed when not in use to prevent the

release of vapors.

Step 3: Temporary Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure area

away from heat, sparks, and open flames.[5][6] This area should be clearly marked as a

hazardous waste accumulation point. Do not store excessive amounts of hazardous waste in

the laboratory.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[7] Do not attempt to dispose of Phenoxyethanol-d4 down the drain

or in regular trash.[1][2] All chemical waste must be disposed of through a licensed and

approved waste disposal facility in accordance with local, state, and federal regulations.[7][8]

Quantitative Data Summary
The following table summarizes key quantitative data for Phenoxyethanol, which is chemically

analogous to Phenoxyethanol-d4.
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Property Value

Molecular Formula C₈H₁₀O₂

Molecular Weight 138.16 g/mol

Density 1.107 g/mL at 20 °C (68 °F)[1][2]

Flash Point 130 °C (266 °F)[9]

Solubility in Water 30 g/L at 20 °C[9]

log Pow (Octanol/Water Partition Coefficient) 1.107[1][2]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols involving the use of Phenoxyethanol-d4. For handling and safety

protocols, always refer to the manufacturer's Safety Data Sheet (SDS).

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Phenoxyethanol-d4.
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Caption: Phenoxyethanol-d4 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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